Cas no 2593-59-1 (1,4-Naphthalenedione,2-methyl-3-[(phenylmethyl)thio]-)

1,4-Naphthalenedione,2-methyl-3-[(phenylmethyl)thio]- structure
2593-59-1 structure
Product Name:1,4-Naphthalenedione,2-methyl-3-[(phenylmethyl)thio]-
CAS No:2593-59-1
MF:C18H14O2S
MW:294.367563724518
CID:279415
PubChem ID:248894
Update Time:2025-04-19

1,4-Naphthalenedione,2-methyl-3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2-methyl-3-[(phenylmethyl)thio]-
    • 2-benzylsulfanyl-3-methylnaphthalene-1,4-dione
    • 2-(benzylsulfanyl)-3-methylnaphthalene-1,4-dione
    • 2-Benzylmercapto-3-methyl-[1,4]naphthochinon
    • 2-benzylsulfanyl-3-methyl-[1,4]naphthoquinone
    • AC1L6NBQ
    • AC1Q6BFR
    • AE-406
    • CTK4F6788
    • NSC66457
    • SureCN2599207
    • NSC-66457
    • NCI60_022262
    • HMS3085P18
    • MLS002693576
    • CHEMBL1732365
    • AE-406/41056674
    • DTXSID50290090
    • 2593-59-1
    • SMR001559524
    • SCHEMBL2599207
    • 2-(benzylsulfanyl)-3-methylnaphthoquinone
    • Inchi: 1S/C18H14O2S/c1-12-16(19)14-9-5-6-10-15(14)17(20)18(12)21-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
    • InChI Key: DVPALWYMAIMQJF-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)C1C(C2C=CC=CC=2C(C=1C)=O)=O

Computed Properties

  • Exact Mass: 294.07152
  • Monoisotopic Mass: 294.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 455.8°Cat760mmHg
  • Flash Point: 197.2°C
  • Refractive Index: 1.658
  • PSA: 34.14
  • LogP: 4.27300
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